Cas no 1039946-66-1 (1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one)

• Product Name: 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one
• CAS No: 1039946-66-1
• MF: C₁₃H₉ClFNO
• MW: 249.668065786362
• MDL: MFCD11188621
• CID: 4569175
• PubChem ID: 28935114
• Update Time: 2025-08-02

1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one

• MDL： MFCD11188621
• Inchi： 1S/C13H9ClFNO/c14-9-4-5-11(12(15)7-9)13(17)8-10-3-1-2-6-16-10/h1-7H,8H2
• InChI Key： SUKAXDVIBUIWDE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1F)CC1=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one

Introduction to 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one (CAS No. 1039946-66-1) in Modern Chemical and Pharmaceutical Research

The compound 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one, identified by the CAS number 1039946-66-1, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents on the aromatic ring, coupled with the pyridine moiety at the other end, endows it with unique electronic and steric properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. Among these, compounds featuring fluorinated aromatic rings have demonstrated exceptional promise in modulating enzyme activity and receptor binding. The 4-chloro-2-fluorophenyl group in 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in several drug candidates. This structural motif is frequently employed in the design of kinase inhibitors, particularly those targeting oncogenic pathways.

Moreover, the integration of a pyridin-2-yl group into the molecular structure introduces additional hydrogen bonding capabilities and influences the overall solubility profile of the compound. Pyridine derivatives are well-documented for their role in enhancing drug-like properties such as bioavailability and target engagement. The combination of these features makes 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The ability of fluorinated aromatic compounds to cross the blood-brain barrier efficiently has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. Researchers have been exploring derivatives of this compound to identify more potent and selective neurokinin receptors modulators. Preliminary in vitro assays have indicated that certain analogs exhibit inhibitory effects on enzymes implicated in neurodegenerative processes, suggesting their therapeutic relevance.

The synthesis of 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one involves multi-step organic transformations that highlight its synthetic complexity. Key steps include Friedel-Crafts acylation followed by nucleophilic substitution reactions to introduce the fluorine and chloro substituents. The subsequent formation of the ketone group via oxidation or condensation reactions completes the molecular architecture. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity, ensuring that researchers obtain high-quality material for their studies.

In terms of pharmacokinetic properties, 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one exhibits promising characteristics that align with current pharmaceutical standards. Its molecular weight and lipophilicity profile suggest good oral bioavailability, while the fluorine atom enhances metabolic stability by resisting degradation pathways such as hydrolysis. These attributes are critical for developing drugs that can maintain efficacy over prolonged periods after administration.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and identify structural modifications that could enhance potency or selectivity. By leveraging virtual screening platforms, scientists can rapidly sift through large libraries of analogs to pinpoint candidates worthy of experimental validation. This approach has accelerated the drug discovery process significantly.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one. Manufacturers must adhere to stringent quality control measures to guarantee consistency and safety across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm purity and identity.

The future prospects for this compound are vast, with ongoing research exploring its potential in diverse therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved pharmacological profiles. As our understanding of disease mechanisms continues to evolve, so too will our ability to harness compounds like 1-(4-chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one for therapeutic benefit.